Cas no 83706-53-0 (1-chloro-5-iodo-4-methyl-2-nitrobenzene)

• Product Name: 1-chloro-5-iodo-4-methyl-2-nitrobenzene
• CAS No: 83706-53-0
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 727885
• PubChem ID: 3019222
• Update Time: 2025-05-23

1-chloro-5-iodo-4-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-5-iodo-4-methyl-2-nitro-
• 4-chloro-6-iodo-3-nitrotoluene
• 1-chloro-5-iodo-4-methyl-2-nitrobenzene
• F9994-5238
• AKOS027381011
• NS00038270
• G10554
• EINECS 280-529-3
• A1-45051
• SCHEMBL4280127
• DTXSID50232571
• 83706-53-0
• QKCJKTFOGQXDPE-UHFFFAOYSA-N

• Inchi： 1S/C7H5ClINO2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,1H3
• InChI Key： QKCJKTFOGQXDPE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 296.905
• Monoisotopic Mass: 296.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.962
• Boiling Point: 342.2°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.652

Additional information on 1-chloro-5-iodo-4-methyl-2-nitrobenzene

Comprehensive Overview of 1-Chloro-5-Iodo-4-Methyl-2-Nitrobenzene (CAS No. 83706-53-0): Properties, Applications, and Industry Relevance

1-Chloro-5-iodo-4-methyl-2-nitrobenzene (CAS No. 83706-53-0) is a halogenated aromatic compound with significant utility in organic synthesis and specialty chemical applications. Its molecular structure combines chloro, iodo, methyl, and nitro functional groups, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. The compound's unique reactivity profile, particularly in electrophilic aromatic substitution and cross-coupling reactions, has garnered attention in research and industrial settings.

In recent years, the demand for halogenated benzene derivatives like 1-chloro-5-iodo-4-methyl-2-nitrobenzene has surged due to their role in synthesizing active pharmaceutical ingredients (APIs) and photoactive materials. Researchers frequently explore its potential in Suzuki-Miyaura coupling and Ullmann reactions, addressing trending topics such as green chemistry and catalyst efficiency. This aligns with the growing focus on sustainable synthetic routes in peer-reviewed literature and patent filings.

The physicochemical properties of CAS No. 83706-53-0 include a molecular weight of 297.5 g/mol and distinct solubility characteristics in polar aprotic solvents like DMF and DMSO. These traits are critical for its application in high-throughput screening and molecular tagging—areas frequently queried in academic databases. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for purity verification, reflecting industry standards for fine chemical quality control.

From an industrial perspective, 1-chloro-5-iodo-4-methyl-2-nitrobenzene serves as a precursor for heterocyclic compounds used in electronic materials and dye synthesis. Its iodine moiety enables C-I bond activation, a hotspot in transition-metal catalysis research. Recent patents highlight its utility in developing OLED emissive layers and non-linear optical materials, addressing the surge in searches for organic electronics and optoelectronic applications.

Regulatory and safety profiles of this compound are frequently discussed in REACH compliance forums and chemical safety databases. While not classified as hazardous under major regulatory frameworks, proper handling protocols for nitroaromatics are emphasized—a topic often explored in laboratory safety guidelines and chemical hygiene plans. This aligns with the broader industry shift toward responsible chemical management.

Market analyses indicate steady growth for halogenated nitrobenzenes, driven by demand from Asia-Pacific pharmaceutical hubs and European specialty chemical manufacturers. The compound's supply chain dynamics and price volatility are monitored in platforms like ICIS and ChemAnalyst, reflecting commercial interest in niche chemical intermediates.

In conclusion, 1-chloro-5-iodo-4-methyl-2-nitrobenzene (CAS No. 83706-53-0) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span from medicinal chemistry scaffolds to advanced material science, making it a compound of enduring relevance in both academic and industrial contexts.